3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine

• Molecular Formula: C16H22N4S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 3-cyclohexyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C16H22N4S/c1-12-7-5-6-10-14(12)11-21-16-19-18-15(20(16)17)13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11,17H2,1H3
• InChI Key: VXODQJAWBGDARH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(N2N)C3CCCCC3

Description

3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine is a chemical compound belonging to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms This specific compound is characterized by the presence of a cyclohexyl group, a 2-methylbenzylsulfanyl group, and an amine group attached to the triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine and a suitable precursor such as a nitrile or an ester. The reaction is usually carried out under reflux conditions in the presence of a catalyst such as copper sulfate.

Introduction of the Cyclohexyl Group: The cyclohexyl group can be introduced through a nucleophilic substitution reaction using cyclohexylamine and a suitable leaving group such as a halide.

Attachment of the 2-Methylbenzylsulfanyl Group: The 2-methylbenzylsulfanyl group can be attached through a thiolation reaction using 2-methylbenzyl chloride and a suitable thiol reagent such as sodium hydrosulfide.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to achieve high yields and purity. Common techniques include:

Batch Reactors: These are used for small to medium-scale production. The reactants are added to a reactor, and the reaction is allowed to proceed under controlled conditions.

Continuous Flow Reactors: These are used for large-scale production. The reactants are continuously fed into the reactor, and the product is continuously removed. This method offers better control over reaction conditions and higher efficiency.

Chemical Reactions Analysis

Types of Reactions

3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to form corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions with suitable nucleophiles such as amines or thiols to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; typically carried out in anhydrous solvents such as tetrahydrofuran or ethanol.

Substitution: Amines, thiols; typically carried out in polar solvents such as dimethyl sulfoxide or acetonitrile.

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines, alcohols

Substitution: Substituted triazole derivatives

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. It serves as a precursor for the preparation of other triazole derivatives with potential biological activities.

Biology: The compound has been investigated for its antimicrobial, antifungal, and antiviral properties. It has shown promising activity against various strains of bacteria, fungi, and viruses.

Medicine: The compound has potential therapeutic applications, including its use as an antifungal, antiviral, and anticancer agent. It has been studied for its ability to inhibit the growth of cancer cells and its potential as a chemotherapeutic agent.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings. It is also used as an intermediate in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and proteins involved in essential biological processes. For example, it may inhibit the activity of enzymes involved in cell wall synthesis in bacteria or interfere with the replication of viral DNA.

Pathways Involved: The compound may disrupt key metabolic pathways, leading to the inhibition of cell growth and proliferation. It may also induce apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways.

Comparison with Similar Compounds

3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Other triazole derivatives such as 3-cyclohexyl-5-[(3-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine, 3-cyclohexyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine, and 3-cyclohexyl-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine.

Uniqueness: The presence of the 2-methylbenzylsulfanyl group in this compound imparts unique chemical and biological properties. This specific substitution pattern may enhance its antimicrobial and anticancer activities compared to other triazole derivatives.